Cas no 222958-31-8 ((2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal)
222958-31-8 structure
Product Name:(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal
CAS No:222958-31-8
MF:C10H9NO3
MW:191.183362722397
MDL:MFCD21851798
CID:5466163
PubChem ID:12170748
Update Time:2023-11-27
(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-3-(3-nitrophenyl)prop-2-enal
- (E)-2-methyl-3-(3-nitrophenyl)prop-2-enal
- (2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal
- Z2312202317
-
- MDL： MFCD21851798
- Inchi： 1S/C10H9NO3/c1-8(7-12)5-9-3-2-4-10(6-9)11(13)14/h2-7H,1H3/b8-5+
- InChI Key： PDCBGZBUKZHURR-VMPITWQZSA-N
- SMILES： [O-][N+](C1=CC=CC(/C=C(/C=O)\C)=C1)=O
Computed Properties
- Exact Mass: 191.058243149 g/mol
- Monoisotopic Mass: 191.058243149 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 62.9
- Molecular Weight: 191.18
(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-21039952-0.05g |
(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal |
222958-31-8 | 95% | 0.05g |
$84.0 | 2023-09-16 | |
| Enamine | EN300-21039952-0.1g |
(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal |
222958-31-8 | 95% | 0.1g |
$124.0 | 2023-09-16 | |
| Enamine | EN300-21039952-0.25g |
(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal |
222958-31-8 | 95% | 0.25g |
$178.0 | 2023-09-16 | |
| Enamine | EN300-21039952-0.5g |
(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal |
222958-31-8 | 95% | 0.5g |
$331.0 | 2023-09-16 | |
| Enamine | EN300-21039952-1.0g |
(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal |
222958-31-8 | 95% | 1.0g |
$442.0 | 2023-07-08 | |
| Enamine | EN300-21039952-2.5g |
(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal |
222958-31-8 | 95% | 2.5g |
$867.0 | 2023-09-16 | |
| Enamine | EN300-21039952-5.0g |
(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal |
222958-31-8 | 95% | 5.0g |
$1280.0 | 2023-07-08 | |
| Enamine | EN300-21039952-10.0g |
(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal |
222958-31-8 | 95% | 10.0g |
$1900.0 | 2023-07-08 | |
| Enamine | EN300-21039952-1g |
(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal |
222958-31-8 | 95% | 1g |
$442.0 | 2023-09-16 | |
| Enamine | EN300-21039952-5g |
(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal |
222958-31-8 | 95% | 5g |
$1280.0 | 2023-09-16 |
(2E)-2-methyl-3-(3-nitrophenyl)prop-2-enal Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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